Cas no 74-87-3 (Chloromethane)

Methyl chloride (CH3Cl), also known as methyl chloride, is a colorless and liquefiable gas. It is liquefied under pressure and stored in steel cylinders. It is an organic halide. It is slightly soluble in water, and is easily soluble in chloroform \ ether \ ethanol \ acetone. It is flammable \ explosive \ moderately hazardous (toxic hazard index 43)
. it is non corrosive. It reacts with methanol and hydrochloric acid at high temperature (above 400 ℃) and under strong light, and generates phosgene when heated or exposed to flame< Br > on October 27, 2017, the list of carcinogens released by the international agency for research on cancer of the World Health Organization was preliminarily sorted out for reference. Methyl chloride was included in the list of three types of carcinogens< Br>

Chloromethane structure

Product Name:Chloromethane

CAS No:74-87-3

Molecular Formula:CH₃CL

Molecular Weight:50.49

MDL:MFCD00000872

CID:81658

PubChem ID:354333418

Chloromethane Properties

Names and Identifiers

- Chloromethane
- METHYL CHLORIDE
- (mono)chloromethane
- Artic
- CH3Cl
- Chloor-methaan
- Chlormethan
- Chlor-methan
- chloro-methan
- chloromethane(methylchloride)
- chloromethane-d3(gas)
- Chlorure de methyle
- chloruredemethyle(french)
- Clorometano
- Cloruro di metile
- Freon 40
- HCC40
- Chloromethane solution
- Freon #40 Chloromethane
- Methylchloride Solution
- Monochloromethane
- MonochloromethanePlease inquire, gas cylinder
- Methane, chloro-
- Methylchlorid
- Metylu chlorek
- R 40
- Rcra waste number U045
- Refrigerant R40
- UN 1063
- chloro-Methane
- Chloromethane (ca. 5.7% in Tetrahydrofuran, ca. 1mol/L)
- Merrifield's peptide resin, 200-400 mesh, extent of labeling: 2.0-2.5 mmol/g Cl- loading, 2 % cross-linked
- StratoSpheres(TM) PL-CMS resin, 50-100 mesh, extent of labeling: 2.0 mmol/g loading, 1 % cross-linked
- UNII-A6R43525YO
- Merrifield's peptide resin, 200-400 mesh, extent of labeling: 1.5-2.0 mmol/g Cl- loading, 1 % cross-linked
- Methyl chloride, or Refrigerant gas R 40 [UN1063] [Flammable gas]
- Metylu chlorek [Polish]
- Merrifield's peptide resin, 200-400 mesh, extent of labeling: 3.0-3.5 mmol/g Cl- loading, 1 % cross-linked
- EPA Pesticide Chemical Code 053202
- R-40
- Merrifield's peptide resin, 70-90 mesh, extent of labeling: 1.0-1.5 mmol/g Cl- loading, 1 % cross-linked
- Chloromethane on Rasta Resin, 50-100 mesh
- C19446
- 2108-20-5
- DTXSID0021541
- Merrifield's peptide resin, 200-400 mesh, extent of labeling: 1.0-1.5 mmol/g Cl- loading, 2 % cross-linked
- StratoSpheres(TM) PL-CMS resin, 200-400 mesh, extent of labeling: 1.0 mmol/g loading, 1 % cross-linked
- METHYL CHLORIDE [II]
- a rt i c
- LKYXEULZVGJVTG-UHFFFAOYSA-N
- Methylchlorid [German]
- METHYL CHLORIDE [MART.]
- InChI=1/CH3Cl/c1-2/h1H
- RCRA waste no. U045
- Chloor-methaan [Dutch]
- METHYL CHLORIDE [IARC]
- M2813
- Chloromethane, >=99.5%
- Clorometano [Italian]
- MeCl
- BBFYMZCRBPASGM-UHFFFAOYSA-N
- JandaJel(TM)-Cl, 50-100 mesh, extent of labeling: 0.45-0.70 mmol/g Cl loading, 2 % cross-linked
- StratoSpheres(TM) PL-CMS resin, 100-200 mesh, extent of labeling: 1.0 mmol/g loading, 1 % cross-linked
- NS00019473
- Merrifield's peptide resin, 70-90 mesh, extent of labeling: 1.5-2.0 mmol/g Cl- loading, 1 % cross-linked
- Chloromethane 99.9%
- EC 200-817-4
- StratoSpheres(TM) PL-CMS resin, 30-40 mesh, extent of labeling: 2.0 mmol/g loading, 1 % cross-linked
- HSDB 883
- AI3-01707
- CCRIS 1124
- carbon-chlorine
- 74-87-3
- Merrifield's peptide resin, 100-200 mesh, extent of labeling: 3.5-4.5 mmol/g Cl- loading, 1 % cross-linked
- UN1063
- Chloro Methyl group
- Merrifield's peptide resin, 200-400 mesh
- Methylchloride
- Cloruro di metile [Italian]
- StratoSpheres(TM) PL-CMS resin, 100-200 mesh, extent of labeling: 2.0 mmol/g loading, 1 % cross-linked
- Caswell No. 557
- Q422709
- Chlor-methan [German]
- Merrifield's peptide resin, 200-400 mesh, extent of labeling: 3.5-4.5 mmol/g Cl- loading, 1 % cross-linked
- METHYL CHLORIDE [MI]
- METHYL CHLORIDE [HSDB]
- StratoSpheres(TM) PL-CMS resin, 30-40 mesh, extent of labeling: 1.0 mmol/g loading, 1 % cross-linked
- FT-0628715
- CHEMBL117545
- Cl-Me
- JandaJel(TM)-Cl, 100-200 mesh, extent of labeling: 0.8-1.2 mmol/g Cl loading, 2 % cross-linked
- Merrifield's peptide resin, 50-100 mesh
- Methyl Chloride (ca. 5.7% in Tetrahydrofuran, ca. 1mol/L)
- EINECS 200-817-4
- Chloromethane 1M, in tert-butyl methyl ether, anhydrous
- Chlorocarbon
- CHEBI:36014
- Methyl chloride, or Refrigerant gas R 40
- Chloromethane 100 microg/mL in Methanol
- JandaJel(TM)-Cl, 200-400 mesh, extent of labeling: 0.45-0.70 mmol/g Cl loading, 2 % cross-linked
- methyl-chloride
- A6R43525YO
- MFCD00000872
- Merrifield's peptide resin, 50-100 mesh, extent of labeling: 2.5-4.0 mmol/g Cl- loading, 1 % cross-linked with divinylbenzene
- Chlorure de methyle [French]
- StratoSpheres(TM) PL-CMS resin, 50-100 mesh, extent of labeling: 4.0 mmol/g loading, 1 % cross-linked
- METHYL CHLORIDE (MART.)
- Methyl chloride (ACGIH:OSHA)
- DTXSID101316851
- REFRIGERANT GAS R-40
- METHYL CHLORIDE (IARC)
- Chloride, Methyl
- HCC 40
- METHYL CHLORIDE (II)
- DTXCID701541
- R 40 (REFRIGERANT)
- +Expand
- MDL： MFCD00000872
- InChIKey： NEHMKBQYUWJMIP-UHFFFAOYSA-N
- Inchi： InChI=1S/CH3Cl/c1-2/h1H3
- SMILES： CCl

Computed Properties

Exact Mass: 49.99230
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 49.992
Heavy Atom Count: 2
Complexity: 2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 0.85500
PSA: 0.00000
Merck: 6041
Refractive Index: 1.0007
Boiling Point: -24 ºC
Melting Point: −97 °C(lit.)
Vapor Pressure: 3796 mm Hg ( 20 °C)
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: water: soluble5.32g/L at 25°C
Color/Form: 200 μg/mL in methanol
Color/Form: Colorless gas with ether like slightly sweet smell. [1]
Stability/Shelf Life: Stable. May react violently or explosively with interhalogens, magnesium, zinc, potassium, sodium or their alloys. Incompatible with natural rubber and neoprene composites, but does not attack PVA. Highly flammable. May decompose upon exposure to moist air or water.
Solubility: Slightly soluble in water, soluble in ethanol, chloroform, benzene, carbon tetrachloride, glacial acetic acid, etc. [15]
Density: 0.894
Ionization Potential: 11.28 eV

Chloromethane Security Information

Symbol: GHS02 GHS07 GHS08
RTECS：PA6300000
WGK Germany：2
Safety Term：2.1
Safety Instruction： 9-16-33
Risk Phrases：R12
Hazard Level：2.1
Dangerous goods sign： F T
Hazardous Material transportation number：UN 1993 3
Hazard Statement： H224-H302-H336-H351-H361fd
Warning Statement： P210-P261-P281
Prompt：dangerous
Storage Condition：0-10°C
PackingGroup：II
Risk Phrases： 11-23/24/25-39/23/24/25
Signal Word：Danger
Explosive Limit：19%
HazardClass：2.1

Chloromethane Customs Data

HS CODE：2903110000
Customs Data：

China Customs Code:
2903110000

Overview:

2903110000 Chloromethane and chloroethane.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originated in the UK\United States\Netherlands\Germany\Korean

Summary:

2903110000 chloroethane.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.Lowest tariff:5.5%.General tariff:30.0%

Chloromethane Synthesis

Synthetic Circuit 1

121-45-9

74-87-3

813-77-4

Reaction Conditions

1.1 Reagents: Phosgene

Reference

Phosphorus compounds and lactic acid in brain and heart tissue of cooled animals during cardiac arrest and during the restitution of general circulation by a complex of therapeutic treatments

Raiko, Z. A.; et al, Fiziologicheskii Zhurnal SSSR imeni I. M. Sechenova, 1959, 45, 1489-96

Chloromethane Preparation Products

Dimethyl Phosphorochloridate (90%) (813-77-4)

Chloromethane Related Literature

1. Semiempirical study of the solvent effect on the Menshutkin reaction

Uko Maran,Tapani A. Pakkanen,Mati Karelson J. Chem. Soc. Perkin Trans. 2 1994 2445
2. The vibration spectra of some simple carbon compounds containing the carbon-chlorine linkage. I. Raman spectra

William West,Marie Farnsworth Trans. Faraday Soc. 1931 27 145
3. Gas-phase reactions between chloromethanes and nitrogen dioxide

D. V. E. George,J. H. Thomas Trans. Faraday Soc. 1962 58 262
4. 112. Cationic polymerisation of oxacyclobutanes. Part II.

J. B. Rose J. Chem. Soc. 1956 546
5. On the use of Carbograph 5TD as an adsorbent for sampling VVOCs: validation of an analytical method

Morgane Even,Elevtheria Juritsch,Matthias Richter Anal. Methods 2023 15 3810
6. Strong-field ionization of CH3Cl: proton migration and association

Rituparna Das,Deepak K. Pandey,Swetapuspa Soumyashree,Madhusudhan P.,Vinitha Nimma,Pranav Bhardwaj,Muhammed Shameem K. M.,Dheeraj K. Singh,Rajesh K. Kushawaha Phys. Chem. Chem. Phys. 2022 24 18306
7. Polyurethane foams in chemical analysis: sorption of various substances and its analytical applications

Stanislava G. Dmitrienko,Yurii A. Zolotov Russ. Chem. Rev. 2002 71 159
8. Ligand exchange processes in zirconocene dichloride–trimethylaluminum bimetallic systems and their catalytic properties in reaction with alkenes

Lyudmila V. Parfenova,Pavel V. Kovyazin,Vener Z. Gabdrakhmanov,Galina P. Istomina,Pavel V. Ivchenko,Ilya E. Nifant'ev,Leonard M. Khalilov,Usein M. Dzhemilev Dalton Trans. 2018 47 16918
9. Ab initio calculations and kinetic modeling of thermal conversion of methyl chloride: implications for gasification of biomass

Mallika Singla,Morten Lund Rasmussen,Hamid Hashemi,Hao Wu,Peter Glarborg,Matteo Pelucchi,Tiziano Faravelli,Paul Marshall Phys. Chem. Chem. Phys. 2018 20 10741
10. The development of a new generation of methyl chloride synthesis catalyst

Alastair R. McInroy,John M. Winfield,Chris C. Dudman,Peter Jones,David Lennon Faraday Discuss. 2016 188 467

Cas no 74-87-3 (Chloromethane)

Chloromethane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Chloromethane Security Information

Chloromethane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Chloromethane Synthesis

Synthetic Circuit 1

Chloromethane Preparation Products

Chloromethane Related Literature

74-87-3 (Chloromethane) Related Products